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This technical guide provides a comprehensive overview of the thermodynamic properties of
Trichlorofluoromethane (CCIsF), also known as R-11 or CFC-11. Aimed at researchers,
scientists, and professionals in drug development and related fields, this document
consolidates critical data, outlines experimental methodologies for its determination, and
presents a visual representation of its phase behavior.

Core Thermodynamic Properties

Trichlorofluoromethane is a chlorofluorocarbon that has historically seen wide use as a
refrigerant. Its thermodynamic behavior is crucial for understanding its applications and
environmental impact. The following tables summarize key thermodynamic properties of
Trichlorofluoromethane at various temperatures, compiled from critically evaluated data.

Saturated Trichlorofluoromethane Properties

The following table presents the properties of saturated Trichlorofluoromethane liquid and
vapor at different temperatures.
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N . . Enthalpy of
Temperature Vapor Liquid Density  Vapor Density L
Vaporization
(°C) Pressure (kPa) ( kg/m 3) ( kg/m 3)
(kJd/kg)
-20 28.9 1578.1 1.95 195.6
0 67.2 1527.8 4.21 188.4
20 131.0[1] 1476.3 7.78 181.0
23.77 (Boiling
_ 101.325 1479.328[2] - 181.358[2]
Poaint)
30 179.1[1] 1450.0 10.2 176.5
50 320.1 1396.8 17.5 166.7
100 1040 1255.0 51.1 140.2
150 2560 1078.0 122.0 104.7
198.05 (Critical
4408|2] 553.90[2] 553.90 0

Temp.)

Note: Data is compiled and interpolated from various sources, including the NIST WebBook
and other chemical property databases.[2][3][4] Values at the boiling point and critical point are
specified where available.

Specific Heat Capacity of Liquid Trichlorofluoromethane

The specific heat capacity of liquid Trichlorofluoromethane is a key parameter in heat transfer

calculations.
Temperature (°C) Specific Heat Capacity (kJ/kg-K)
30 0.87
86 0.21

Source: Compiled from various engineering handbooks and property databases.[5]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://en.wikipedia.org/wiki/Trichlorofluoromethane
https://encyclopedia.airliquide.com/trichloromonofluoromethane
https://encyclopedia.airliquide.com/trichloromonofluoromethane
https://en.wikipedia.org/wiki/Trichlorofluoromethane
https://encyclopedia.airliquide.com/trichloromonofluoromethane
https://encyclopedia.airliquide.com/trichloromonofluoromethane
https://encyclopedia.airliquide.com/trichloromonofluoromethane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C75694&Mask=2
https://wtt-pro.nist.gov/error_500.html
https://www.benchchem.com/product/b166822?utm_src=pdf-body
https://www.benchchem.com/product/b166822?utm_src=pdf-body
https://www.wernerblank.com/polyur/chemistry/blowing_agent/cfc-11.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Determination of Thermodynamic
Properties

The accurate measurement of thermodynamic properties is fundamental to chemical
engineering and process design. The data presented in this guide are determined through
established experimental protocols.

Vapor Pressure Measurement

The vapor pressure of Trichlorofluoromethane can be determined using various methods,
including:

Static Method: A sample of the substance is placed in a container with a pressure measuring
device. The container is evacuated to remove air and then thermostated at the desired
temperature. The pressure at which the liquid and vapor phases are in equilibrium is
recorded as the vapor pressure.

Dynamic Method (Ebulliometry): This method involves measuring the boiling temperature of
the liquid at a controlled pressure. An ebulliometer is used to maintain a constant pressure
over the boiling liquid, and the corresponding temperature is measured with high precision.

Gas Saturation Method: A stream of an inert gas is passed through a sample of the liquid at
a constant temperature and pressure. The gas becomes saturated with the vapor of the
substance. By measuring the amount of vapor transported by a known volume of the gas,
the partial pressure of the vapor, and thus the vapor pressure, can be calculated.

Density Measurement

The density of liquid and vapor Trichlorofluoromethane is typically measured using:

Vibrating Tube Densimeter: This instrument measures the density of a fluid by relating it to
the oscillation frequency of a U-shaped tube through which the fluid is flowing. The tube is
electronically excited to vibrate at its natural frequency, which changes with the mass of the
fluid inside.

Pycnometry: A pycnometer, a flask with a precisely known volume, is weighed empty, then
filled with the substance, and weighed again. The density is calculated from the mass of the
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substance and the known volume of the pycnometer. This method is highly accurate for
liquids.

Heat Capacity Measurement

The specific heat capacity is determined using calorimetry:

» Adiabatic Calorimetry: A known quantity of the substance is placed in a calorimeter, and a
measured amount of heat is supplied electrically. The resulting temperature rise is
measured. The calorimeter is designed to minimize heat exchange with the surroundings,
allowing for the calculation of the heat capacity from the energy input and the temperature
change.

 Differential Scanning Calorimetry (DSC): This technique measures the difference in the
amount of heat required to increase the temperature of a sample and a reference. The heat
capacity of the sample can be determined by comparing its heat flow curve with that of a
known standard.

Phase Behavior of Trichlorofluoromethane

The relationship between the solid, liquid, and gaseous phases of Trichlorofluoromethane as
a function of temperature and pressure is a fundamental thermodynamic concept. The following
diagram illustrates these phase transitions.
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Phase Diagram of Trichlorofluoromethane

Solid  —  Liquid ion/Deposition Temperature Pressure

Triple Point Critical Point
(-111.1 °C, 0.0005856 bar) (198.05 °C, 44.08 bar)

Click to download full resolution via product page

Caption: Phase diagram illustrating the states of Trichlorofluoromethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling the Thermodynamic Landscape of
Trichlorofluoromethane: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166822#thermodynamic-properties-of-
trichlorofluoromethane-at-different-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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